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Compound of Interest

Compound Name: GSK-2250665A

Cat. No.: B15545204 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of the investigational compound GSK-
2250665A, fostering a culture of safety and compliance. Adherence to these procedural steps

is critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for GSK-2250665A is not publicly available, general

precautions for handling potent, investigational compounds should be strictly followed. Always

handle GSK-2250665A in a designated area, such as a chemical fume hood, to minimize

inhalation exposure. Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and appropriate chemical-resistant gloves, is mandatory.

Step-by-Step Disposal Protocol
The disposal of investigational drugs like GSK-2250665A is governed by stringent regulations

to prevent environmental contamination and ensure safety. The following protocol outlines the

necessary steps for its proper disposal.

1. Hazard Classification and Waste Segregation: The first crucial step is to determine if the

waste is hazardous. Since GSK-2250665A is a bioactive compound, it should be treated as

hazardous chemical waste. It is imperative to not mix this waste with non-hazardous laboratory

trash.[1][2][3] All materials contaminated with GSK-2250665A, including unused product,
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solutions, contaminated vials, pipette tips, and gloves, must be segregated for hazardous

waste disposal.

2. Use of Appropriate Waste Containers: All GSK-2250665A waste must be collected in a

designated, leak-proof hazardous waste container that is compatible with the chemical

properties of the compound and any solvents used.[1][4] The container should be kept securely

closed except when adding waste.

3. Proper Labeling: The waste container must be clearly labeled as "Hazardous Waste." The

label should include:

The full chemical name: "GSK-2250665A"

The concentration and quantity of the waste.

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location.

4. On-site Accumulation and Storage: Waste should be accumulated at or near the point of

generation in a designated Satellite Accumulation Area (SAA). This area must be under the

control of laboratory personnel. It is crucial to prevent the accumulation of large quantities of

waste; adhere to the limits set by your institution's Environmental Health and Safety (EHS)

department.

5. Coordination with Environmental Health and Safety (EHS): Your institution's EHS department

is the primary resource for guidance on hazardous waste disposal. Contact your EHS office to

schedule a pickup for the hazardous waste. They will provide the necessary paperwork and

ensure that the waste is transported and disposed of in compliance with all federal, state, and

local regulations, including the Resource Conservation and Recovery Act (RCRA).

6. Final Disposal by a Licensed Vendor: The EHS department will coordinate with a licensed

hazardous waste management vendor for the final disposal of GSK-2250665A. The primary

method for the destruction of such compounds is high-temperature incineration at a permitted

facility.

Quantitative Data Summary
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For the disposal of investigational drugs and laboratory chemicals, specific quantitative limits

and timelines are often enforced by regulatory bodies and institutional policies. The following

table summarizes key quantitative data to be aware of during the waste management process.

Parameter Guideline Regulatory Context

Maximum Accumulation

Volume in SAA

Up to 55 gallons of hazardous

waste

Federal regulations for

Satellite Accumulation Areas.

Maximum Accumulation for

Acutely Hazardous Waste
1 quart of liquid or 1 kg of solid

Federal regulations for "P-

listed" acutely hazardous

wastes.

Container Residue Limit for

"Empty" Status

No more than 2.5 cm (1 inch)

of residue, or 3% by weight for

containers <110 gal

Federal regulations for

determining if a hazardous

waste container is "empty."

Record Keeping for

Destruction
Minimum of three (3) years

Institutional policy for tracking

waste from generation to final

disposal.

Disposal Workflow
The following diagram illustrates the step-by-step workflow for the proper disposal of GSK-
2250665A.
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In the Laboratory

Institutional EHS & Vendor

Step 1: Identify Waste
(GSK-2250665A & contaminated materials)

Step 2: Segregate as
Hazardous Waste

Step 3: Collect in a Labeled,
Compatible Container

Step 4: Store in a Designated
Satellite Accumulation Area (SAA)

Step 5: Contact Institutional EHS
for Waste Pickup

Step 6: EHS Transports Waste
to Central Accumulation Facility

Step 7: Licensed Vendor Collects Waste
from Institution

Step 8: Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the proper disposal of GSK-2250665A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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